Cas no 1784979-28-7 (5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid)

• Product Name: 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid
• CAS No: 1784979-28-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4818112
• Update Time: 2025-10-18

5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H8N2O3/c10-4-5-1-2-7-6(3-5)11-8(14-7)9(12)13/h1-3H,4,10H2,(H,12,13)
• InChI Key： PWLHKBDLFRGDJO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=C(CN)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: -1.8
• Topological Polar Surface Area: 89.4

Additional information on 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid

5-(Aminomethyl)benzo[d]oxazole-2-carboxylic Acid: A Comprehensive Overview

5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid (CAS No. 1784979-28-7) is a versatile compound with significant potential in various fields of chemistry and biology. This article provides a detailed overview of its structure, synthesis, properties, and applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

Structure and Synthesis: The molecular structure of 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid is characterized by a benzo[d]oxazole core with an aminomethyl group and a carboxylic acid moiety. The benzo[d]oxazole ring system is a six-membered benzene ring fused with a five-membered oxazole ring, which imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the oxazole ring and subsequent functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid, making it more accessible for research and development.

Physical and Chemical Properties: 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid is a white crystalline solid with a molecular weight of 193.18 g/mol. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits strong UV absorption due to the presence of the aromatic benzo[d]oxazole ring, making it useful in various spectroscopic applications. Additionally, the carboxylic acid group can undergo esterification and amidation reactions, providing opportunities for further chemical modifications.

Spectroscopic Analysis: Spectroscopic techniques such as UV-Vis, IR, NMR, and mass spectrometry are commonly used to characterize 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid. UV-Vis spectroscopy reveals characteristic absorption peaks at around 260 nm, attributed to the π-π* transitions within the aromatic system. Infrared (IR) spectroscopy shows strong absorption bands at 1700 cm^-1 (C=O stretch), 3300 cm^-1 (N-H stretch), and 1600 cm^-1 (C=C stretch), confirming the presence of the carboxylic acid and aminomethyl groups. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the aromatic protons, methylene protons adjacent to the amine group, and carboxylic acid protons.

Biological Activity: The biological activity of 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, it has been found to have anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These properties make it a promising candidate for developing new therapeutic agents for various diseases.

Pharmacological Applications: The pharmacological potential of 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid has been explored in several preclinical studies. In vitro assays have demonstrated its ability to inhibit enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, animal studies have shown that this compound can reduce inflammation and oxidative stress in models of arthritis and neurodegenerative diseases. These findings suggest that 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid may have therapeutic applications in treating inflammatory disorders and neurodegenerative conditions.

Toxicity and Safety Profile: Despite its promising biological activities, the safety profile of 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid must be carefully evaluated before it can be considered for clinical use. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

Clinical Trials and Future Directions: While no clinical trials have yet been conducted with 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid, ongoing preclinical research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Future studies are likely to focus on optimizing its pharmacokinetic properties and evaluating its efficacy in human subjects. Additionally, efforts are underway to develop novel derivatives of this compound with enhanced biological activity and improved safety profiles.

Sustainability and Environmental Impact: In addition to its pharmaceutical applications, the environmental impact of producing 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid is an important consideration. Recent advances in green chemistry have led to more sustainable synthesis methods that minimize waste generation and reduce energy consumption. These developments align with broader efforts to promote environmentally friendly practices in chemical manufacturing.

Conclusion: In summary, 5-(Aminomethyl)benzo[d]oxazole-2-carboxylic acid (CAS No. 1784979-28-7) is a multifaceted compound with significant potential in both research and development. Its unique structure confers a range of physical and chemical properties that make it suitable for various applications, from spectroscopic analysis to pharmaceutical development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as an important molecule for future scientific exploration.